2,4-diethoxy-N-propylbenzamide

• IUPAC Name: 2,4-diethoxy-N-propylbenzamide
• InChI: InChI=1S/C14H21NO3/c1-4-9-15-14(16)12-8-7-11(17-5-2)10-13(12)18-6-3/h7-8,10H,4-6,9H2,1-3H3,(H,15,16)
• InChI Key: CMSUQDBLDAEIMC-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=C(C=C(C=C1)OCC)OCC
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol

Description

2,4-diethoxy-N-propylbenzamide, also known as propylbenzamide, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of benzamide and has been shown to possess a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 2,4-diethoxy-N-propylbenzamideide is not fully understood, but it is believed to act on the GABAergic system in the brain. Specifically, 2,4-diethoxy-N-propylbenzamideide is thought to enhance the activity of GABA, an inhibitory neurotransmitter that helps to regulate anxiety, sleep, and pain. By enhancing GABA activity, 2,4-diethoxy-N-propylbenzamideide may help to reduce anxiety, improve sleep, and alleviate pain.
Biochemical and Physiological Effects:
Propylbenzamide has been shown to have a range of biochemical and physiological effects. In the central nervous system, 2,4-diethoxy-N-propylbenzamideide has been shown to increase GABA levels and enhance GABAergic neurotransmission, leading to anxiolytic and sedative effects. In the peripheral nervous system, 2,4-diethoxy-N-propylbenzamideide has been shown to have analgesic effects, potentially through its effects on the GABAergic system. In cancer cells, 2,4-diethoxy-N-propylbenzamideide has been shown to inhibit cell growth and induce apoptosis, potentially through its effects on the cell cycle.

Advantages and Limitations for Lab Experiments

Propylbenzamide has several advantages as a chemical compound for lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential applications in scientific research. However, there are also some limitations to working with 2,4-diethoxy-N-propylbenzamideide. For example, it has a relatively short half-life in vivo, which may limit its effectiveness as a therapeutic agent. Additionally, its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 2,4-diethoxy-N-propylbenzamideide. One area of interest is the development of new therapeutic agents based on 2,4-diethoxy-N-propylbenzamideide. Researchers are exploring the potential of 2,4-diethoxy-N-propylbenzamideide derivatives for the treatment of anxiety, sleep disorders, and chronic pain. Another area of interest is the development of new cancer therapies based on 2,4-diethoxy-N-propylbenzamideide. Researchers are investigating the potential of 2,4-diethoxy-N-propylbenzamideide derivatives for the treatment of various types of cancer, including breast cancer and lung cancer. Additionally, researchers are exploring the potential of 2,4-diethoxy-N-propylbenzamideide as a tool for studying the GABAergic system in the brain and its role in various neurological disorders.

Scientific Research Applications

Propylbenzamide has been used in a range of scientific research applications, including studies on the central nervous system, pain management, and cancer. In the central nervous system, 2,4-diethoxy-N-propylbenzamideide has been shown to have anxiolytic and sedative effects, making it a potential candidate for the treatment of anxiety and sleep disorders. In pain management, 2,4-diethoxy-N-propylbenzamideide has been shown to have analgesic effects, making it a potential candidate for the treatment of chronic pain. In cancer research, 2,4-diethoxy-N-propylbenzamideide has been shown to inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer therapies.